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Compound of Interest

4-Bromo-N1-ethylbenzene-1,2-
Compound Name: o
diamine

cat. No.: B2936291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-N1-ethylbenzene-1,2-
diamine, a key building block in organic synthesis, particularly for the development of novel
pharmaceutical compounds and other bioactive molecules. This document details its chemical
properties, commercial availability, and provides insights into its synthesis and potential
applications.

Chemical Properties and Commercial Availability

4-Bromo-N1-ethylbenzene-1,2-diamine, with the CAS Number 334829-62-8, is a substituted
aromatic diamine. Its structure features a benzene ring substituted with a bromine atom, an
amino group, and an ethylamino group at adjacent positions. This arrangement of functional
groups makes it a versatile intermediate for the synthesis of a variety of heterocyclic
compounds.

Table 1: Physicochemical Properties of 4-Bromo-N1-ethylbenzene-1,2-diamine
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Property Value Reference
CAS Number 334829-62-8 [1]
Molecular Formula CsH11BrN2 [1]
Molecular Weight 215.09 g/mol [1]
4-bromo-N1-ethylbenzene-1,2-
IUPAC Name o [1]
diamine
Purity Typically =295% [1]

A number of chemical suppliers offer 4-Bromo-N1-ethylbenzene-1,2-diamine for research
and development purposes. The table below lists some of the commercial sources for this
compound.

Table 2: Commercial Suppliers of 4-Bromo-N1-ethylbenzene-1,2-diamine

Supplier Purity Available Quantities
BLDpharm Custom Inquire
Sigma-Aldrich >95% Inquire
Advanced ChemBlocks 95.00% Inquire
Fluorochem >95% Inquire

Synthesis and Purification

While specific, detailed industrial synthesis protocols for 4-Bromo-N1-ethylbenzene-1,2-
diamine are proprietary, a general synthetic approach can be inferred from the synthesis of the
related and well-documented compound, 4-bromo-o-phenylenediamine. The synthesis of this
analog typically involves the bromination of o-phenylenediamine.

A common laboratory-scale synthesis of 4-bromo-o-phenylenediamine proceeds via the
reaction of o-phenylenediamine with a brominating agent in a suitable solvent. One
documented method involves the use of bromine in acetic acid.
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lllustrative Experimental Protocol: Synthesis of 4-
bromo-o-phenylenediamine

The following is a representative protocol for the synthesis of the parent compound, 4-bromo-o-
phenylenediamine, which can be adapted for the synthesis of the N-ethylated derivative.

Reaction Scheme:

G-Bromo—N 1—ethylbenzene—1,2—diamin9

!

Cyclization Reaction
(e.g., with an aldehyde or carboxylic acid)

!

o-phenylenediamine Brominated Benzimidazole Intermediate

!

N Cross-Coupling Reaction
Br2 —> 4-bromo-o-phenylenediamine (e.g., Suzuki, Heck, Buchwald-Hartwig)

.................... Glnal Drug Candldate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 4-Bromo-N1-ethylbenzene-
1,2-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2936291#commercial-suppliers-of-4-bromo-n1-
ethylbenzene-1-2-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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